Cas no 82542-92-5 (15,23-dihydrosirohydrochlorin)

15,23-dihydrosirohydrochlorin structure
15,23-dihydrosirohydrochlorin structure
Product Name:15,23-dihydrosirohydrochlorin
CAS No:82542-92-5
MF:C42H48N4O16
MW:864.847732543945
CID:987895
PubChem ID:5280516
Update Time:2025-04-20

15,23-dihydrosirohydrochlorin Chemical and Physical Properties

Names and Identifiers

    • 15,23-dihydrosirohydrochlorin
    • 3,3',3'',3'''-[(7S,8S,12S,13S)-3,8,13,17-tetrakis(carboxymethyl)-8,13-dimethyl-7,8,12,13,20,24-hexahydroporphyrin-2,7,12,18-tetrayl]tetrapropanoic acid
    • C02463
    • 82542-92-5
    • Precorrin 2
    • 2,18-tetrayl]tetrapropanoic acid
    • CHEBI:50602
    • precorrin-2
    • dihydrosirohydrochlorin
    • 3-[(1Z,2S,3S,4Z,15Z,17S,18S)-8,12,17-tris(2-carboxyethyl)-3,7,13,18-tetrakis(carboxymethyl)-3,18-dimethyl-2,10,17,21,22,23-hexahydroporphyrin-2-yl]propanoic acid
    • 3,3',3'',3'''-[(7S,8S,12S,13S)-3,8,13,17-tetrakis(carboxymethyl)-8,13-dimethyl-7,8,12,13,20,24-hexahydroporphyrin-2,7,1
    • Inchi: 1S/C42H48N4O16/c1-41(17-39(59)60)23(5-9-35(51)52)29-14-27-21(11-37(55)56)19(3-7-33(47)48)25(43-27)13-26-20(4-8-34(49)50)22(12-38(57)58)28(44-26)15-31-42(2,18-40(61)62)24(6-10-36(53)54)30(46-31)16-32(41)45-29/h14-16,23-24,43-44,46H,3-13,17-18H2,1-2H3,(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,61,62)/b29-14-,30-16-,31-15-/t23-,24-,41+,42+/m1/s1
    • InChI Key: CSWLXNNNLVVXKD-ZIBVGKFXSA-N
    • SMILES: OC(C[C@]1(C)C2=CC3=C(CC(=O)O)C(CCC(=O)O)=C(CC4=C(CCC(=O)O)C(CC(=O)O)=C(C=C5[C@@H](CCC(=O)O)[C@](C)(CC(=O)O)C(C=C([C@H]1CCC(=O)O)N2)=N5)N4)N3)=O |t:5,34,49|

Computed Properties

  • Exact Mass: 864.30653146g/mol
  • Monoisotopic Mass: 864.30653146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 20
  • Complexity: 1980
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.432
  • Topological Polar Surface Area: 354Ų
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk